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Compound of Interest

Compound Name: dichlorostrontium

Cat. No.: B076808 Get Quote

An In-depth Examination of Strontium Chloride's Properties, Safe Handling Protocols, and

Emergency Procedures

Introduction
Dichlorostrontium, more commonly known as strontium chloride (SrCl₂), is a salt of strontium

and chlorine that finds application in various scientific endeavors, including biomedical

research and as a precursor for other strontium compounds. While essential for specific

laboratory protocols, a thorough understanding of its chemical properties and associated

hazards is paramount for ensuring the safety of research personnel and the integrity of

experimental outcomes. This guide provides a detailed overview of strontium chloride, its CAS

numbers, and a comprehensive safety data sheet summary tailored for researchers, scientists,

and drug development professionals.

Part 1: Core Chemical and Physical Properties
Strontium chloride is typically encountered in its anhydrous (SrCl₂) or hexahydrate

(SrCl₂·6H₂O) form. The hexahydrate is a white crystalline solid that is soluble in water and

alcohol.[1] It is important to note the deliquescent nature of the hexahydrate, meaning it has a

strong tendency to absorb moisture from the air and dissolve.[2]
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Identifier
Anhydrous Strontium

Chloride

Strontium Chloride

Hexahydrate

CAS Number 10476-85-4 10025-70-4[3][4]

Molecular Formula SrCl₂ SrCl₂·6H₂O[5]

Molecular Weight 158.53 g/mol 266.62 g/mol [4]

Appearance White crystalline solid[6]
White crystalline needles or

granules[1][2]

Melting Point 874 °C (1605 °F) 61 °C (loses water)[1]

Solubility Soluble in water[1]
Soluble in water and alcohol[1]

[2]

pH 5.0 - 7.0 (50 g/L at 25 °C)[1] Not specified

Part 2: Safety and Hazard Information
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), strontium chloride is classified as causing serious eye damage.[7] Some classifications

also include skin irritation and respiratory irritation.[8] It is harmful if swallowed.[8]

Hazard Statements (H-Statements):
H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[8]

H318: Causes serious eye damage.[4][5][7][8][9]

H335: May cause respiratory irritation.[8]

H402: Harmful to aquatic life.

Precautionary Statements (P-Statements):
P261: Avoid breathing dust.[8]
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P270: Do not eat, drink or smoke when using this product.[8]

P280: Wear protective gloves, protective clothing, and eye/face protection.[2][3][4][7][8][9]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[8]

P302+P352: IF ON SKIN: Wash with plenty of water.[8]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][4][5][7][8][9]

P310: Immediately call a POISON CENTER or doctor/physician.[4][5][7][8][9]

Part 3: Handling, Storage, and Emergency Protocols
Safe Handling Procedures
The primary objective when handling strontium chloride is to minimize exposure and prevent

contamination. The causality behind these protocols is rooted in the compound's potential to

cause serious eye damage and irritation to the skin and respiratory tract.

Experimental Workflow for Safe Handling:
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Preparation

Handling

Post-Handling

Don appropriate PPE:
- Safety glasses with side shields or goggles

- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

Work in a well-ventilated area,
preferably a chemical fume hood.

Gather all necessary equipment
and weigh strontium chloride in a

contained manner to avoid dust generation.

Carefully dispense the required amount.
Avoid creating dust.

If making a solution, slowly add the solid
to the solvent while stirring.

Decontaminate work surfaces.

Dispose of waste in a properly
labeled hazardous waste container.

Remove PPE carefully and wash
hands thoroughly with soap and water.
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Spill Occurs

Evacuate unnecessary personnel
and ensure adequate ventilation.

Don appropriate PPE:
- Respirator (if dust is present)

- Goggles
- Gloves

- Lab coat

Contain the spill using inert absorbent
material if it is a solution, or

cover with a plastic sheet if a powder
to prevent dust dispersal.

Carefully sweep or vacuum up the spilled solid.
Avoid generating dust. [9]

Place in a sealed, labeled container for disposal.

Clean the spill area thoroughly
with water and a suitable decontaminant.

Dispose of the waste according to
local, state, and federal regulations.

Click to download full resolution via product page

Caption: Step-by-step response to a dichlorostrontium spill.
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Part 4: Disposal Considerations
Chemical waste, including strontium chloride and any contaminated materials, must be

disposed of in accordance with all applicable local, state, and federal regulations. [6]Waste

should be placed in a clearly labeled, sealed container for hazardous waste collection. [3]Do

not dispose of down the drain. [3]

Conclusion
Dichlorostrontium is a valuable laboratory chemical that can be used safely when its

properties and hazards are well understood and respected. Adherence to the handling,

storage, and emergency procedures outlined in this guide is essential for protecting the health

and safety of laboratory personnel. Researchers, scientists, and drug development

professionals are encouraged to review the full Safety Data Sheet (SDS) for strontium chloride

before use and to integrate these safety practices into their standard operating procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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